1-phenyl-N-[(3,4,5-trimethoxyphenyl)methyl]methanamine

• IUPAC Name: 1-phenyl-N-[(3,4,5-trimethoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C17H21NO3/c1-19-15-9-14(10-16(20-2)17(15)21-3)12-18-11-13-7-5-4-6-8-13/h4-10,18H,11-12H2,1-3H3
• InChI Key: WQWDVPAAEXTUIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNCC2=CC=CC=C2
• Molecular Formula: C17H21NO3
• DSSTOX Substance ID: DTXSID70352821
• Molecular Weight: 287.35 g/mol
• CAS RN: 94271-52-0

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel 3,4,5-trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with different aryl azides.

Molecular Structure Analysis

The trimethoxyphenyl (TMP) group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects. This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting.

Chemical Reactions Analysis

The amine substituent on the pyrimidine ring is seen to undergo H-bonding with pyrimidine nitrogens on either side to form a one-dimensional polymeric network of II molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, Trimethoxyphenylsilane has a refractive index n20/D 1.468 (lit.), boiling point 233 °C (lit.), and density 1.062 g/mL at 25 °C (lit.).

Scientific Research Applications

Anticancer Activity

The TMP moiety is a critical pharmacophore in the development of anticancer agents. Compounds containing the TMP group have shown to inhibit various cancer-related proteins such as tubulin, heat shock protein 90 (Hsp90), and thioredoxin reductase (TrxR). . .

Anti-Infective Properties

TMP-based compounds have demonstrated significant anti-fungal and anti-bacterial properties. . The ability to target these pathogens makes TMP compounds valuable in the development of new anti-infective drugs.

Antiviral Potential

Research has indicated that TMP-bearing compounds possess antiviral activity, with potential against viruses such as HIV, hepatitis C, and influenza. .

Anti-Parasitic Effects

The TMP group has been associated with compounds that exhibit efficacy against parasitic diseases like Leishmaniasis, Malaria, and Trypanosomiasis. These diseases are caused by parasites and are major health concerns in tropical regions. .

Neuroprotective Applications

Compounds with the TMP pharmacophore have been linked to neuroprotective properties, showing potential in the treatment of neurodegenerative diseases such as Alzheimer’s. .

Synthesis of Organic Intermediates

Benzyl-(3,4,5-trimethoxybenzyl)amine is used as an important organic intermediate in the synthesis of complex molecules. .

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group have been known to inhibit several targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

Tmp-bearing compounds have been associated with a variety of bioactivity effects, demonstrating remarkable multi-activity or specific targeting . The TMP group has a critical role in the fitting of certain analogs into the binding sites of their targets, and alterations of the TMP moiety have been determined to decrease the biological activity of such analogs .

Biochemical Pathways

Tmp-bearing compounds have been known to affect a variety of pathways related to their targets, leading to a wide range of downstream effects .

Result of Action

Tmp-bearing compounds have displayed notable anti-cancer effects . They have also shown promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis . Furthermore, these compounds have been associated with anti-inflammatory, anti-Alzheimer, anti-depressant, and anti-migraine properties .

Future Directions

Future research could focus on further understanding the biological activity of this compound and its potential applications in various fields. The synthesis of new derivatives and analogs could also be an interesting area of study.